N-(4,5-diphenylthiazol-2-yl)-2-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)acetamide

• IUPAC Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanylacetamide
• InChI: InChI=1S/C25H27N3O2S2/c1-18-12-14-28(15-13-18)22(30)17-31-16-21(29)26-25-27-23(19-8-4-2-5-9-19)24(32-25)20-10-6-3-7-11-20/h2-11,18H,12-17H2,1H3,(H,26,27,29)
• InChI Key: ZYNCMTFSJNAJPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSCC(=O)NC2=NC(=C(S2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H27N3O2S2
• Molecular Weight: 465.6 g/mol

Description

N-(4,5-diphenylthiazol-2-yl)-2-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)acetamide is a useful research compound. Its molecular formula is C25H27N3O2S2 and its molecular weight is 465.63. The purity is usually 95%.
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Scientific Research Applications

1. Anticonvulsant Properties

N-(4,5-diphenylthiazol-2-yl)-2-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)acetamide and its derivatives have been actively researched for their potential as anticonvulsant agents. Studies have shown that these compounds exhibit protection against seizures in various models. For instance, a series of related acetamide derivatives demonstrated significant protection in the maximal electroshock seizure (MES) test, indicating their potential to inhibit seizure spread (Nikalje, Khan, & Ghodke, 2011). Similarly, other compounds in this category were found to exhibit anticonvulsant activity at low doses and demonstrated a comparable relative anticonvulsant potency to standard drugs (Shakya et al., 2016).

2. Neuropsychopharmacological Effects

The compound and its analogs have also been investigated for their potential neuropsychopharmacological effects. Some derivatives have shown promising results in enhancing cognitive functions and memory in various experimental models. One particular study highlighted the synthesis of certain acetamide derivatives and their observed effects on memory abilities in mice (Li Ming-zhu, 2008). Additionally, other studies focused on the synthesis and preliminary screening of similar compounds as potential atypical antipsychotic agents, demonstrating the diversity of potential neuropsychopharmacological applications (Chandra Sekhar, Rao, & Krishna, 2009).

3. Potential in Treating Neurodegenerative Diseases

Compounds structurally related to this compound have been researched for their potential in treating neurodegenerative diseases such as Alzheimer's. For instance, GSK189254, a compound with a similar structural profile, was found to bind to histamine H3 receptors in Alzheimer's disease brain and improve cognitive performance in preclinical models, indicating the potential therapeutic benefits of these compounds in cognitive disorders (Medhurst et al., 2007).

4. Inflammatory and Neuropathic Pain Management

Another significant application area is the management of inflammatory and neuropathic pain. A novel compound, identified as HYP-1, showed binding affinity to voltage-gated sodium channels and demonstrated potent inhibitory activity against nociceptive, inflammatory, and neuropathic pain in rat models (Kam et al., 2012).